Cas no 40953-16-0 (Oxazole,2,4,5-triethyl-)

• Product Name: Oxazole,2,4,5-triethyl-
• CAS No: 40953-16-0
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 331119
• PubChem ID: 3016238
• Update Time: 2025-04-19

Oxazole,2,4,5-triethyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole,2,4,5-triethyl-
• 2,4,5-triethyl-1,3-oxazole
• 2,4,5-triethyloxazole
• CJF3AJ68J3
• 40953-16-0
• UNII-CJF3AJ68J3
• SCHEMBL12948114
• EINECS 255-162-7
• OXAZOLE, 2,4,5-TRIETHYL-
• DTXSID10193957
• NS00057333

• Inchi： 1S/C9H15NO/c1-4-7-8(5-2)11-9(6-3)10-7/h4-6H2,1-3H3
• InChI Key： ZLXVSQONSJKXKB-UHFFFAOYSA-N
• SMILES： O1C(CC)=NC(CC)=C1CC

Computed Properties

• Exact Mass: 153.115
• Monoisotopic Mass: 153.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.934
• Boiling Point: 197.9°Cat760mmHg
• Flash Point: 72.6°C
• Refractive Index: 1.464